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Compound of Interest

Compound Name: Dodecanedioic acid-d4

Cat. No.: B15558155 Get Quote

Product Number: CD-DD-004

Lot Number: 7-XR-102

This document serves as a comprehensive technical guide and certificate of analysis for

Dodecanedioic acid-d4. It is intended for researchers, scientists, and professionals in drug

development who require a high-purity, isotopically labeled internal standard for quantitative

analysis. This guide details the product's specifications, the analytical methods used for its

characterization, and the quality control workflow.

Physicochemical Properties
Dodecanedioic acid-d4 is the deuterated analog of dodecanedioic acid, a dicarboxylic acid.

The incorporation of four deuterium atoms provides a stable isotopic label, making it an ideal

internal standard for mass spectrometry-based quantification of dodecanedioic acid in various

biological matrices.
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Property Specification

Chemical Formula C₁₂H₁₈D₄O₄

Molecular Weight 234.33 g/mol

CAS Number Not available (for the d4 variant)

Appearance White to off-white solid

Solubility Soluble in methanol, ethanol, hot toluene

Storage Store at 2-8°C, protect from moisture

Analytical Data
The following tables summarize the quantitative data obtained from the analysis of Lot 7-XR-

102.

Table 1: Purity and Impurity Profile
Test Method Result Specification

Chemical Purity HPLC 99.8% ≥ 99.0%

Residual Solvents ¹H NMR < 0.1% ≤ 0.5%

Water Content Karl Fischer 0.05% ≤ 0.2%

Table 2: Isotopic Purity
Test Method Result Specification

Isotopic Enrichment HR-MS 99.2% ≥ 98.0%

Unlabeled (d0) HR-MS < 0.5% ≤ 1.0%

Experimental Protocols
The following sections detail the methodologies used to generate the data presented in this

certificate of analysis.
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High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
The chemical purity of Dodecanedioic acid-d4 was determined by HPLC with UV detection.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reversed-phase column (250 mm x 4.6 mm, 5 µm).

Mobile Phase: A gradient of 0.1% phosphoric acid in water (A) and acetonitrile (B).

Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm.

Sample Preparation: The sample was accurately weighed and dissolved in methanol to a

final concentration of 1 mg/mL.

Quantification: The purity was calculated based on the area percentage of the principal peak

relative to the total peak area.

High-Resolution Mass Spectrometry (HR-MS) for
Isotopic Enrichment
The isotopic enrichment was determined using a high-resolution mass spectrometer to

differentiate between the deuterated and non-deuterated species.

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap instrument, coupled with an electrospray ionization (ESI) source.

Method: The sample was infused directly into the ESI source. Full-scan mass spectra were

acquired in negative ion mode.

Data Analysis: The isotopic distribution of the molecular ion was analyzed. Isotopic

enrichment was calculated by comparing the peak intensities of the d4-labeled ion to the

unlabeled (d0) and other partially labeled species.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15558155?utm_src=pdf-body
https://www.almacgroup.com/wp-content/uploads/2016/06/Determination-of-Isotopic-Purity-by-Accurate-Mass-LCMS.pdf
https://pubs.rsc.org/en/content/articlelanding/2023/ay/d2ay01980a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nuclear Magnetic Resonance (¹H NMR) for Structural
Confirmation and Residual Solvents
Proton NMR was used to confirm the structure and to quantify any residual protic solvents.

Instrumentation: A 400 MHz (or higher) NMR spectrometer.

Solvent: Deuterated methanol (CD₃OD).

Method: A standard one-dimensional proton NMR spectrum was acquired.

Analysis: The absence of proton signals at the positions of deuterium incorporation confirms

the labeling. The integrals of any residual solvent peaks were compared to the integral of a

known internal standard to quantify their content.

Quality Control and Certification Workflow
The following diagram illustrates the logical workflow for the quality control and certification of

Dodecanedioic acid-d4.
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Synthesis & Purification

Quality Control Testing

Data Review & Release

Chemical Synthesis of Dodecanedioic Acid-d4

Purification (e.g., Recrystallization)

HPLC Purity Analysis HR-MS Isotopic Enrichment ¹H NMR Structural Confirmation & Residual Solvents Karl Fischer for Water Content

Data Review & Comparison to Specifications

Certificate of Analysis Generation

Product Release

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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